5-methyl-2-(3-methyl-2-thienyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole

• IUPAC Name: 5-methyl-2-(3-methylthiophen-2-yl)-4-(pyrazol-1-ylmethyl)-1,3-oxazole
• InChI: InChI=1S/C13H13N3OS/c1-9-4-7-18-12(9)13-15-11(10(2)17-13)8-16-6-3-5-14-16/h3-7H,8H2,1-2H3
• InChI Key: COCGWCZFYOLTLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2=NC(=C(O2)C)CN3C=CC=N3
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

5-methyl-2-(3-methyl-2-thienyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been studied extensively for its biochemical and physiological effects, mechanism of action, and synthesis methods. In

Mechanism of Action

The mechanism of action of 5-methyl-2-(3-methyl-2-thienyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition results in reduced inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-inflammatory, analgesic, and antipyretic effects. It has also been found to exhibit neuroprotective effects, making it a potential therapeutic agent for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 5-methyl-2-(3-methyl-2-thienyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole in laboratory experiments include its high potency, selectivity, and specificity. However, its limitations include its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

Future research on 5-methyl-2-(3-methyl-2-thienyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole could focus on its potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and other neurological disorders. Additionally, research could explore the use of this compound as a tool for studying the role of COX enzymes in various physiological processes. Finally, research could focus on developing more efficient synthesis methods for this compound, which could facilitate its use in large-scale production and clinical trials.

Synthesis Methods

The synthesis of 5-methyl-2-(3-methyl-2-thienyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole involves the reaction of 3-methyl-2-thienyl isocyanate with 1-(pyrazol-1-yl)methanamine in the presence of a catalyst. The resulting intermediate is then reacted with 5-methyl-2-bromo-1,3-oxazole to form the final product. This synthesis method has been optimized for high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

Research on 5-methyl-2-(3-methyl-2-thienyl)-4-(1H-pyrazol-1-ylmethyl)-1,3-oxazole has focused on its potential therapeutic applications. This compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.